ABSTRACTMnS precipitates in resulfurized free-cutting steels are elongated in the rolling direction and then have a large size in length. It is difficult to accurately obtain the characteristics especially full length of MnS by two-dimensional observation. Three-dimensional morphology of MnS in a Ca-treated resulfurized free-cutting steel was investigated by using tensile method and scanning electron microscopy. Compared with the statistical results of MnS in two-dimension, the size in three-dimension was larger. In two-dimension image, the length of MnS was in the range of ~100 μm, and the percent of MnS with size in the rage of 50~100 μm was about 1.15%. In three-dimension image, however, the length of MnS observed was in the range of ~325 μm, and the percent of MnS with size larger than 100 μm was about 5.73%. The results provide an insight into the role of fracture surface analysis in MnS characterization in resulfurized free-cutting steels.

ABSTRACTIn the production process of blast furnace, the damage of cooler and tuyere sleeve and some operation problems often lead to ponding in the hearth. Steam will not only oxidize carbon bricks, but also lead to the falling off of solidification layer, which poses a great threat to the longevity of the hearth. By studying the influence of water vapour content change, the influence mechanism of water vapour on the interface between carbon brick and molten iron in blast furnace hearth is revealed. The results show that the entry of water vapour will isolate the molten iron and carbon brick, and oxidize in contact with the carbon brick, increase the ceramic phase, dissolve into the molten iron, destroy the carbon brick structure at the iron carbon interface, produce spalling, accelerate the destruction and falling off of the solidification layer, so as to reduce the service life of the blast furnace.

ABSTRACTThis article suggests that the sulphide capacity may be a unique property of slag that can be calculated at a given temperature and composition, even for CaO- or Na2O-containing slags where the amount of dissolved sulphides is significant. A structural model that incorporates sulphide ions (S2−) in the silicate network is used to calculate the sulphide capacity of SiO2-Na2O binary and SiO2-Na2O-MO (M = Ca, Mg, Mn, Fe) ternary systems. This structural model considers the effect of substituting one metal oxide for another in ternary systems and uses only the data for the binary subsystems without any ternary adjustable parameter.

ABSTRACTIndustrial production frequently experiences clogging of fines in a packed bed, which is also a long-term challenge. To investigate the flow of fines and comprehend the migration and clogging of fines, an unresolved CFD-DEM model was created in this paper. The effects of key variables are examined. It was demonstrated that the clogging mechanism of fins at various diameter ratios was different, and the larger diameter of fines, the more obvious the clogging. The number of inlet particles determines the occurrence of clogging. Fines are more inclined to form stagnant structures in the same place. One key element influencing clogging is the rolling friction coefficient, which regulates particle motion. The quantity of small particles that cause blockages likewise rises as the rolling friction coefficient does. The research enables the knowledge and optimization of industrial production by offering a basic understanding of the blocking behaviour of fines in packed beds.

ABSTRACTThe Q&P process of hot-rolled medium manganese steel (0.11C, 4.95Mn, 1.6Si,0.34Crwt-%) was studied and annealing at 660°C was selected to investigate the mechanism of microstructure evolution of medium manganese steel at different partitioning temperatures, and SEM, EBSD, XRD and transmission electron microscopy were used to analyse and observe the medium manganese steel. The results show that the partitioning temperature affects the distribution of martensite and austenite, with the parallel distribution of martensite being thicker and longer, making the austenite distributed between them more stable; the retained austenite at the boundary of the short rod-like martensite is subjected to larger deformation forces and is less stable. The best overall performance of the test steel was achieved when the partitioning temperature was 230°C, with a total elongation after breaking of 27.4%, and the product of tensile strength and elongation was 34.8 GPa-%.

ABSTRACTUnder the industrial process conditions, trace tellurium (13 ppm and 22 ppm) was added to medium-carbon low-sulfur steel to optimize the morphology of MnS inclusion and thereby enhance the machinability of the steel. Voller-Beckermann microsegregation model was used to calculate the precipitation thermodynamics and growth kinetics of MnS inclusion. The morphology of observed MnS inclusion is mainly polygonal (type III), the observed microstructures of the steel are bulk-, acicular-ferrite, and pearlite, the inclusions are mainly present in the bulk-ferrite. The calculation results of inclusion relative plasticity show that 13 ppm Te reduces the relative plasticity of inclusions, while at a Te content of 22 ppm, the relative plasticity of inclusions increases by approximately 70%. Compared with the steel without Te, when containing 22 ppm Te, the material has the best machinability, the average cutting force and average surface roughness of steel are reduced by 3.47% and 38.75%, respectively.

ABSTRACTThe solidification structure of peritectic steels (15CrMo and 20CrMo) was studied using directional solidification experiments. An island dendrite structure was observed in the hypoperitectic steel (15CrMo) at growth velocities of 15, 50, and 80 μm·s−1. While a traditional peritectic dendritic structure was observed in the hyperperitectic steel (20CrMo) at growth velocities of 15 and 50 μm·s−1, an island dendrite structure was observed at a growth velocity of 80 μm·s−1. An analysis of the solute distributions near the liquid-solid interface during solidification revealed the role of the steel grade and cooling velocity on the formation of island dendrite structures. Higher cooling velocities caused higher carbon concentration gradients in the liquid phase near the liquid-solid interface, leading to a stronger driving force for the peritectic reaction and, consequently, a more favourable formation of island dendrite structures. Hypoperitectic steel is more prone to the formation of island dendrite structures than hyperperitectic steel.

ABSTRACTIn this paper, relevant mechanical tests were conducted on sintered ore specimens, and found that the ultimate strength of sintered ore under different strain rates had significant differences. The JH-2 constitutive model of sintered ore was obtained based on relevant tests and theoretical derivation, and used finite element method to reveal the crushing mechanism of sintered ore, and found that the maximum stress was mainly concentrated near the tooth root and tooth tip. By analyzing the variation rate of the fitted nonlinear surfaces about the stress of the tooth root and tooth tip versus the width of the tooth root and tooth tip and considering the engineering reality, it was found that the best choice of the roll tooth parameters was found when the tooth tip and root widths were both 160 mm.

ABSTRACTIt is very complicated to study the three-dimensional deformation of metal during rolling. The conventional finite element numerical analysis method generally adopts a fixed algorithm to calculate the whole rolling process. This method consumes huge computing power and sacrifices some computing accuracy. In this paper, according to the characteristics of different rolling stages, on the basis of considering the degree of metal deformation, a particle swarm hybrid algorithm with adaptive weight-learning factor is proposed.The Zoutendijk algorithm, Rosen algorithm, Wolfe algorithm and particle swarm hybrid algorithm are used to numerically simulate the rolling transverse thickness distribution. The accuracy of the rolling model and the particle swarm hybrid algorithm are verified. The influence of work roll edge contact and asymmetric roll bending on the deformation of rolling metal is analysed based on particle swarm mixing algorithm.

ABSTRACTPrecise control of the end-point phosphorus and sulfur content in converter steelmaking is critical to ensuring steel quality. An end-point prediction model based on LWOA-TSVR is established to better control the BOF end-point content of phosphorus and sulfur. The prediction impact is compared to the models BP, SVM, and TSVR. The results indicate that the LWOA-TSVR model outperforms the other three models in terms of accuracy. And the prediction model is applied to a steel mill. The results showed that the hit rates of phosphorus content and sulfur content were: 96.3%, 81.7%, and 94.8%, 76.9% in the range of ±0.005% and ±0.003%, respectively. The double hit rate was: 87.63% in the range of ±0.005%. Thus, it is demonstrated that the LWOA-TSVR prediction model performs effective prediction of end-point phosphorus and sulfur content with prediction accuracy that exceeds that required by the real steelmaking process in a steel mill.